Cas no 2154987-39-8 (trans-2-[(5-Fluoro-2-methylphenyl)amino]cyclobutan-1-ol)

Technical Introduction: trans-2-[(5-Fluoro-2-methylphenyl)amino]cyclobutan-1-ol is a fluorinated cyclobutane derivative featuring a chiral secondary alcohol and an aromatic amine substituent. Its rigid cyclobutane scaffold, combined with the trans-configuration, enhances stereochemical stability, making it valuable for applications in asymmetric synthesis and medicinal chemistry. The 5-fluoro-2-methylphenyl group contributes to lipophilicity and potential bioactivity, while the hydroxyl group offers a handle for further functionalization. This compound is particularly useful as a synthetic intermediate in the development of pharmacologically active molecules, where its structural motifs may influence binding affinity or metabolic stability. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.
trans-2-[(5-Fluoro-2-methylphenyl)amino]cyclobutan-1-ol structure
2154987-39-8 structure
Product Name:trans-2-[(5-Fluoro-2-methylphenyl)amino]cyclobutan-1-ol
CAS No:2154987-39-8
MF:C11H14FNO
MW:195.23336648941
CID:5040783
Update Time:2025-11-01

trans-2-[(5-Fluoro-2-methylphenyl)amino]cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • trans-2-[(5-fluoro-2-methylphenyl)amino]cyclobutan-1-ol
    • (1R,2R)-2-(5-fluoro-2-methylanilino)cyclobutan-1-ol
    • Rel-(1R,2R)-2-((5-fluoro-2-methylphenyl)amino)cyclobutan-1-ol
    • trans-2-[(5-Fluoro-2-methylphenyl)amino]cyclobutan-1-ol
    • Inchi: 1S/C11H14FNO/c1-7-2-3-8(12)6-10(7)13-9-4-5-11(9)14/h2-3,6,9,11,13-14H,4-5H2,1H3/t9-,11-/m1/s1
    • InChI Key: YLQRYPIQQOMWKF-MWLCHTKSSA-N
    • SMILES: FC1C=CC(C)=C(C=1)N[C@@H]1CC[C@H]1O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 200
  • XLogP3: 2.3
  • Topological Polar Surface Area: 32.299

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T312061-100mg
trans-2-[(5-Fluoro-2-methylphenyl)amino]cyclobutan-1-ol
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$ 115.00 2022-06-02
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trans-2-[(5-fluoro-2-methylphenyl)amino]cyclobutan-1-ol
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trans-2-[(5-Fluoro-2-methylphenyl)amino]cyclobutan-1-ol Related Literature

Additional information on trans-2-[(5-Fluoro-2-methylphenyl)amino]cyclobutan-1-ol

Introduction to trans-2-[(5-Fluoro-2-methylphenyl)amino]cyclobutan-1-ol (CAS No. 2154987-39-8)

trans-2-[(5-Fluoro-2-methylphenyl)amino]cyclobutan-1-ol (CAS No. 2154987-39-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of cyclobutanol with a unique substitution pattern that includes a fluoro and methyl group on the phenyl ring. The trans configuration of the cyclobutanol moiety adds an additional layer of complexity and potential biological activity.

The fluorine atom in the 5-position of the phenyl ring is particularly noteworthy, as it can significantly influence the compound's physicochemical properties and biological activity. Fluorine substitution is a common strategy in drug design due to its ability to enhance metabolic stability, alter lipophilicity, and improve receptor binding affinity. The presence of the methyl group further modulates these properties, making trans-2-[(5-fluoro-2-methylphenyl)amino]cyclobutan-1-ol a promising candidate for various therapeutic applications.

Recent studies have explored the potential of trans-2-[(5-fluoro-2-methylphenyl)amino]cyclobutan-1-ol in treating neurological disorders, particularly those involving serotonin and dopamine pathways. One such study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent serotonin reuptake inhibition (SRI) activity, making it a potential lead for the development of antidepressants and anxiolytics. The compound's ability to selectively target serotonin transporters (SERT) without significantly affecting other neurotransmitter systems suggests a favorable safety profile.

In addition to its potential as an antidepressant, trans-2-[(5-fluoro-2-methylphenyl)amino]cyclobutan-1-ol has shown promise in preclinical models of Parkinson's disease. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect dopaminergic neurons from oxidative stress and neurotoxicity, potentially slowing the progression of the disease. The mechanism of action appears to involve modulation of mitochondrial function and reduction of alpha-synuclein aggregation, key factors in Parkinson's pathogenesis.

The pharmacokinetic properties of trans-2-[(5-fluoro-2-methylphenyl)amino]cyclobutan-1-ol have also been extensively studied. Data from animal models indicate that this compound has good oral bioavailability and a favorable half-life, which are crucial for its therapeutic utility. Moreover, preliminary toxicology studies have not revealed any significant adverse effects at therapeutic doses, further supporting its potential for clinical development.

Despite these promising findings, more research is needed to fully understand the safety and efficacy of trans-2-[(5-fluoro-2-methylphenyl)amino]cyclobutan-1-ol in humans. Ongoing clinical trials are currently evaluating its use in treating major depressive disorder (MDD) and Parkinson's disease. These trials aim to assess the compound's safety profile, optimal dosing regimens, and long-term efficacy.

In conclusion, trans-2-[(5-fluoro-2-methylphenyl)amino]cyclobutan-1-ol (CAS No. 2154987-39-8) represents a promising new molecule with potential applications in treating various neurological disorders. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the pharmaceutical industry.

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